Cas no 2171753-29-8 (4-(3-Aminooxan-3-yl)piperidin-4-ol)

• Product Name: 4-(3-Aminooxan-3-yl)piperidin-4-ol
• CAS No: 2171753-29-8
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 5564376
• PubChem ID: 165596401
• Update Time: 2025-05-22

4-(3-Aminooxan-3-yl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2171753-29-8
• 4-(3-aminooxan-3-yl)piperidin-4-ol
• EN300-1643338
• 4-(3-Aminooxan-3-yl)piperidin-4-ol

• Inchi： 1S/C10H20N2O2/c11-9(2-1-7-14-8-9)10(13)3-5-12-6-4-10/h12-13H,1-8,11H2
• InChI Key： FKEHNNVGORCOCU-UHFFFAOYSA-N
• SMILES： OC1(CCNCC1)C1(COCCC1)N

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 67.5Ų

Additional information on 4-(3-Aminooxan-3-yl)piperidin-4-ol

4-(3-Aminooxan-3-yl)piperidin-4-ol: A Comprehensive Overview

The compound 4-(3-Aminooxan-3-yl)piperidin-4-ol, identified by the CAS registry number 2171753-29-8, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique properties and promising therapeutic implications.

The molecular structure of 4-(3-Aminooxan-3-yl)piperidin-4-ol consists of a piperidine ring, a six-membered saturated hydrocarbon ring, with an oxane (tetrahydropyran) moiety attached at the 4-position. The oxane ring is further substituted with an amino group at the 3-position, creating a molecule with both hydrophilic and hydrophobic characteristics. This structural diversity contributes to its versatility in chemical reactions and biological interactions.

Recent studies have highlighted the potential of 4-(3-Aminooxan-3-yl)piperidin-4-ol as a precursor for drug development, particularly in the field of central nervous system disorders. Researchers have explored its ability to modulate neurotransmitter systems, making it a candidate for treating conditions such as depression, anxiety, and neurodegenerative diseases.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution and cyclization reactions. One notable approach involves the reaction of an appropriate amino alcohol with a suitable electrophile under controlled conditions to form the piperidine ring system.

The pharmacokinetic properties of 4-(3-Aminooxan-3-yl)piperidin-4-ol have been studied in preclinical models, revealing favorable absorption and distribution profiles. These characteristics suggest that the compound could be effectively administered orally, making it suitable for chronic therapeutic regimens.

In addition to its pharmacological applications, 4-(3-Aminooxan-3-y) has also been investigated for its role in materials science and catalysis. Its ability to form stable complexes with metal ions has led to its use as a ligand in homogeneous catalysis, enhancing reaction efficiency in organic synthesis.

The environmental impact of CAS No 2171753-based compounds is another area of growing interest. Researchers are examining biodegradation pathways and toxicity profiles to ensure sustainable use and minimize ecological risks.

In conclusion, 4-(3-Aminooxan-) represents a versatile and promising molecule with applications spanning drug discovery, catalysis, and materials science. Continued research into its properties will undoubtedly unlock new opportunities for its utilization in diverse fields.